Cas no 442556-21-0 (prop-2-en-1-yl 5-cyano-6-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-4-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxylate)

• Product Name: prop-2-en-1-yl 5-cyano-6-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-4-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxylate
• CAS No: 442556-21-0
• Molecular Formula: C₂₈H₂₉N₃O₄S
• Molecular Weight: 503.612565755844
• CID: 6535928

prop-2-en-1-yl 5-cyano-6-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-4-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxylate Properties

Names and Identifiers

• prop-2-en-1-yl 5-cyano-6-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-4-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxylate
• allyl 5-cyano-6-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-4-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 5-cyano-6-[[2-[(2,5-dimethylphenyl)amino]-2-oxoethyl]thio]-1,4-dihydro-4-(2-methoxyphenyl)-2-methyl-, 2-propen-1-yl ester

• InChIKey： GKMXMXOFDMYGNM-UHFFFAOYSA-N
• Inchi： 1S/C28H29N3O4S/c1-6-13-35-28(33)25-19(4)30-27(21(15-29)26(25)20-9-7-8-10-23(20)34-5)36-16-24(32)31-22-14-17(2)11-12-18(22)3/h6-12,14,26,30H,1,13,16H2,2-5H3,(H,31,32)
• SMILES： C1(C)NC(SCC(NC2=CC(C)=CC=C2C)=O)=C(C#N)C(C2=CC=CC=C2OC)C=1C(OCC=C)=O

Experimental Properties

• Boiling Point: 670.0±55.0 °C(Predicted)
• pka: 13.97±0.70(Predicted)
• Density: 1.25±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines